Cas no 1806922-46-2 (5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1806922-46-2
• MF: C₇H₂BrF₂N₃O₂
• MW: 278.01048707962
• CID: 4860161
• Update Time: 2025-08-04

5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H2BrF2N3O2/c8-4-2-12-7(13(14)15)5(6(9)10)3(4)1-11/h2,6H
• InChI Key： ZECFAXVUIONDAZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine

Professional Introduction to 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine (CAS No. 1806922-46-2)

5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine, with the CAS number 1806922-46-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, which is widely recognized for its versatile applications in medicinal chemistry. The unique structural features of this molecule, including the presence of a bromo, cyano, and difluoromethyl substituent on a pyridine backbone, make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine lies in its potential utility as a building block for the development of new drugs and agrochemicals. The nitro group in the molecule can be further functionalized through reduction or condensation reactions, while the bromo and cyano groups offer opportunities for nucleophilic substitution reactions. These reactivity patterns make it an attractive candidate for synthetic chemists working on complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Pyridine derivatives, in particular, have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The introduction of electron-withdrawing groups such as cyano and nitro enhances the electrophilicity of the pyridine ring, facilitating further functionalization and improving binding affinity to biological targets.

The difluoromethyl group is another key feature of this compound that contributes to its pharmacological potential. Difluoromethylation is a powerful strategy in medicinal chemistry, often used to improve metabolic stability, lipophilicity, and binding affinity of drug candidates. The presence of this group in 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine suggests that it could be a valuable precursor for synthesizing molecules with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. For instance, fluorinated pyridines have been shown to enhance the potency and selectivity of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural motif of 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine aligns well with these findings, making it a promising candidate for further exploration.

The bromo substituent on the pyridine ring also plays a critical role in the reactivity and functionality of this compound. Bromo groups are commonly used as handles for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex organic molecules. This feature makes 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine a versatile intermediate for synthesizing a wide range of heterocyclic compounds.

In academic research, this compound has been utilized in various synthetic protocols aimed at developing novel therapeutic agents. For example, researchers have employed it as a precursor for synthesizing substituted pyridines with potential antimicrobial and antiviral properties. The ability to introduce multiple functional groups onto the pyridine core allows for fine-tuning of biological activity, making it an invaluable tool in medicinal chemistry.

The agrochemical industry has also shown interest in nitropyridine derivatives due to their potential as pesticides and herbicides. The structural features of 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine, particularly the electron-withdrawing groups and halogen substituents, contribute to its efficacy in disrupting metabolic pathways in pests while maintaining low toxicity to non-target organisms.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key steps include nitration, halogenation, and fluorination reactions that introduce the characteristic substituents onto the pyridine ring. Advanced synthetic techniques such as transition metal catalysis are often employed to achieve high yields and selectivity in these transformations.

The growing demand for high-quality intermediates in pharmaceutical research has led to increased interest in specialized suppliers who offer compounds like 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine. These suppliers ensure that their products meet stringent quality standards, making them reliable sources for researchers working on complex molecular architectures.

In conclusion, 5-Bromo-4-cyano-3-(difluoromethyl)-2-nitropyridine (CAS No. 1806922-46-2) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with enhanced biological activity. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain indispensable tools in the chemist's arsenal.